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Compound of Interest

1-(3-Chlorophenyl)-3-(2-
Compound Name:

methylphenyl)urea
CAS No.: 13143-21-0
Cat. No.: B083661

Get Quote

Toxicity and Safety Profile: 1-(3-Chlorophenyl)-3-
(2-methylphenyl)urea

Technical Guide & Risk Assessment

Executive Summary

1-(3-Chlorophenyl)-3-(2-methylphenyl)urea is a lipophilic diarylurea derivative. While often
utilized in structure-activity studies for kinase inhibition or agrochemical efficacy, its safety
profile is dominated by its metabolic instability and potential to release toxic aniline derivatives.

Critical Hazard Alert: This compound contains a 2-methylphenyl (o-tolyl) moiety. Metabolic
hydrolysis or environmental degradation yields o-Toluidine, a known Group 1 Carcinogen
(IARC) linked to bladder cancer. Consequently, this compound must be handled with High
Containment (Band 4/5) protocols, treating it as a potential carcinogen and
methemoglobinemia inducer.
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Chemical Identity & Physicochemical Properties

Understanding the physical state is crucial for predicting bioavailability and exposure routes.

Property

Value
(Predicted/Experimental)

Significance

Chemical Structure

Diarylurea linkage

Stable solid; hydrolyzes in

strong acid/base.

Moderate molecular weight

Molecular Formula C14H13CIN20

(260.72 g/mol).

High Lipophilicity. Potential for
LogP (Octanol/Water) ~35-4.2 bioaccumulation and rapid

dermal absorption.

Low in water; High in DMSO,

Requires organic solvents for

Solubility bioassays; persistent in
Ethanol ) i
aquatic sediments.
] ] ~180-200 °C (Typical for Solid at room temperature;
Melting Point

diarylureas)

inhalation risk limited to dust.

Mechanism of Toxicity & Metabolic Activation

The toxicity of diarylureas is rarely driven by the intact molecule alone but rather by its

bioactivation and degradation products.

Metabolic Hydrolysis Pathway

In mammalian systems (hepatic microsomes) and environmental matrices, the urea bridge is

susceptible to amidase-mediated hydrolysis.

Reaction:

e Fragment A: 3-Chloroaniline (Toxic, Methemoglobinemia inducer)

e Fragment B: o-Toluidine (Carcinogen, Genotoxin)
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Mechanism of Action (Signaling Pathway)

Below is the pathway illustrating the bioactivation of the o-toluidine metabolite leading to

genotoxicity.

1-(3-Chlorophenyl)-3-(2-methylphenyl)urea

Hepatic Metabolism
(CYP450 / Amidase)

Metabolite: o-Toluidine
(CAS 95-53-4)

Metabolite: 3-Chloroaniline

Bioactivation
N-hydroxylation Methemoglobinemia
(CYP1A2 / CYP2E1) (Fe2+ -> Fe3+)

Phase IT (Sulfation)

Nitrenium lon
(Reactive Electrophile)

ovalent Binding

DNA Adduct Formation
(Guanine C8)
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Figure 1: Metabolic activation pathway of 1-(3-Chlorophenyl)-3-(2-methylphenyl)urea leading
to genotoxicity and hematotoxicity.[1]

Toxicological Profile (Mammalian)

Acute Toxicity

e Oral (LD50): Predicted to be 500 — 2000 mg/kg (Category 4). While the intact urea is
moderately toxic, gastric hydrolysis increases risk.

» Hematotoxicity (Methemoglobinemia): The release of chloroaniline and o-toluidine can
oxidize hemoglobin (Fe2*) to methemoglobin (Fe3*), impairing oxygen transport.

o Symptoms: Cyanosis (blue skin), fatigue, dizziness, chocolate-brown blood.

Carcinogenicity & Genotoxicity

o Carcinogenicity: High Concern. The metabolite o-toluidine is an IARC Group 1 Carcinogen,
specifically linked to urinary bladder cancer in humans.

o Genotoxicity: The parent compound may test negative in standard Ames tests (S.
typhimurium) without metabolic activation (S9). However, with S9 activation, the release of
aromatic amines typically yields positive mutagenic results.

Reproductive & Developmental Toxicity

e Endocrine Disruption: Diarylureas (e.g., Triclocarban) are structurally similar and often act as
endocrine disruptors, potentially amplifying androgen receptor activity or inhibiting soluble
epoxide hydrolase (sEH), which regulates blood pressure and inflammation.

Safety & Handling Protocols (Industrial Hygiene)

Given the carcinogenic potential of the metabolites, this compound requires Occupational
Exposure Band (OEB) 4 or 5 handling strategies.

Engineering Controls

o Containment: Use a Glovebox or Class Il Biological Safety Cabinet (BSC) for all powder
handling.
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» Ventilation: HEPA-filtered local exhaust ventilation (LEV).

o Closed Systems: For synthesis or formulation, use closed reactor loops to prevent dust

Personal Protective Equipment (PPE)

generation.

Component Specification

Rationale

PAPR (Powered Air Purifying

Respirator
P Y Respirator) or N99/P3 Mask

Prevents inhalation of
particulates that can hydrolyze

in the lungs.[1]

Double Nitrile Gloves (min

Lipophilic compounds

Dermal ) ] penetrate standard latex
0.11mm) or Laminate Film )
rapidly.
] Prevents contamination of

Body Tyvek® Coveralls (Disposable)

street clothes.

) Prevent ocular absorption and

Eye Chemical Safety Goggles

irritation.

Spill Response

Evacuate: Clear the area of non-essential personnel.

PPE Up: Don full PPE including respiratory protection.

Neutralize: Do NOT use strong acids or bases (accelerates hydrolysis to toxic amines). Use

a surfactant-based cleaner.

Absorb: Use inert absorbent (vermiculite/sand).

Disposal: Incinerate as hazardous chemical waste (Code: U-List or similar for aromatic

amines).

Experimental Methodologies for Toxicity
Assessment[2]
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To validate the safety profile of this specific lot or derivative, the following assays are
recommended.

Stability & Hydrolysis Assay (HPLC-UV/MS)

Determine the rate of toxic metabolite formation under physiological conditions.

Preparation: Dissolve compound in DMSO (stock 10 mM).

Incubation: Dilute to 10 uM in Phosphate Buffered Saline (PBS) at pH 2.0 (gastric), 7.4
(blood), and 9.0. Incubate at 37°C.

Sampling: Aliquot at 0, 1, 4, and 24 hours.

Analysis: Analyze via LC-MS/MS monitoring for:
o Parent: [M+H]* ~ 261.7

o o-Toluidine: [M+H]* ~ 108.1

o 3-Chloroaniline: [M+H]* ~ 128.0

 Criterion: >5% hydrolysis indicates high risk of in vivo toxicity.

Ames Fluctuation Test (Mutagenicity)

Assess genotoxic potential with and without metabolic activation.

Strains: S. typhimurium TA98 (frameshift) and TA100 (base-pair).

Activation: Perform +/- S9 fraction (rat liver microsomes).

Dosing: 5-point dose-response (e.g., 0.1 to 100 p g/well ).

Readout: Colorimetric change (purple to yellow) indicating reversion and growth.

Validation: Positive control (2-Aminoanthracene) must work in S9+ wells.

Regulatory Landscape[2]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 REACH (EU): Likely classified as Carc. 1B or 2 (Presumed Human Carcinogen) due to o-
toluidine release.

o TSCA (USA): If not on the inventory, it is subject to SNUR (Significant New Use Rules)
restrictions.

e GHS Classification (Proposed):
o H350: May cause cancer.
o H302: Harmful if swallowed.

o H410: Very toxic to aquatic life with long-lasting effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives
with Alkyl Groups and Chlorine as Substituents [mdpi.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://monographs.iarc.who.int/wp-content/uploads/2018/06/mono100F-10.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloroaniline
https://echa.europa.eu/substance-information/-/substanceinfo/100.002.170
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks
https://www.benchchem.com/product/b083661?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/27/11/3616
https://www.mdpi.com/1420-3049/27/11/3616
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [toxicity and safety profile of 1-(3-Chlorophenyl)-3-(2-
methylphenyl)urea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083661/docs#toxicity-and-safety-profile-of-1-3-
chlorophenyl-3-2-methylphenyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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